Cas no 34099-72-4 (Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester)

• Product Name: Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
• CAS No: 34099-72-4
• MF: C₂₂H₃₆O₅
• MW: 380.51824760437
• CID: 323042
• PubChem ID: 223062
• Update Time: 2025-04-19

Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
• AKOS024429006
• Hexadecanoic acid 5-hydroxy-4-oxo-4H-pyran-2-ylmethyl ester
• (5-hydroxy-4-oxo-4h-pyran-2-yl)methyl hexadecanoate
• BDBM50023534
• DTXSID00955642
• NSC-10217
• NSC10217
• CHEMBL9977
• 34099-72-4
• (5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl palmitate

• Inchi： 1S/C22H36O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(25)27-17-19-16-20(23)21(24)18-26-19/h16,18,24H,2-15,17H2,1H3
• InChI Key： SCMIWPGWSPIICN-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 380.25638
• Monoisotopic Mass: 380.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83
• LogP: 5.86990